N-(1-hydroxypent-4-en-2-yl)-4-methylbenzenesulfonamide

• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol
• IUPAC Name: N-(1-hydroxypent-4-en-2-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C12H17NO3S/c1-3-4-11(9-14)13-17(15,16)12-7-5-10(2)6-8-12/h3,5-8,11,13-14H,1,4,9H2,2H3
• InChI Key: NJRDRJUVUGBJPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CC=C)CO

Description

N-(1-hydroxypent-4-en-2-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C12H17NO3S and its molecular weight is 255.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Na2CO3 (9.22 g, 86.92 mmol) in water (50 ml) was left under stirring at RT for 20 min prior addition of 2-aminopent-4-en-1-ol (D7) (8.3 g) and EtOAc (160 ml). After 30 minutes stirring, a solution of p-toluenesulfonyl chloride (12.9 g, 67.85 mmol) in EtOAc/THF (24/24 ml) was added over 15 minutes. The reaction mixture was stirred at RT for a weekend. Water (30 ml) and EtOAc (100 ml) were added to the reaction mixture, the phases were separated and the aqueous layer was extracted with EtOAc (2×80 ml). The combined organic phases were evaporated and the residue was purified by Biotage SNAP-Si (100 g) cartridge eluting with a mixture cHex/EtOAc from 80/20 to 50/50. Collected fractions after solvent evaporation afforded the title compound (D8) (5.5 g)